molecular formula C9H10BBrO2 B8735976 (5-Bromo-2-cyclopropylphenyl)boronic acid

(5-Bromo-2-cyclopropylphenyl)boronic acid

Cat. No.: B8735976
M. Wt: 240.89 g/mol
InChI Key: CKIIWQRWNBYJDI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

(5-Bromo-2-cyclopropylphenyl)boronic acid is a useful research compound. Its molecular formula is C9H10BBrO2 and its molecular weight is 240.89 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C9H10BBrO2

Molecular Weight

240.89 g/mol

IUPAC Name

(5-bromo-2-cyclopropylphenyl)boronic acid

InChI

InChI=1S/C9H10BBrO2/c11-7-3-4-8(6-1-2-6)9(5-7)10(12)13/h3-6,12-13H,1-2H2

InChI Key

CKIIWQRWNBYJDI-UHFFFAOYSA-N

Canonical SMILES

B(C1=C(C=CC(=C1)Br)C2CC2)(O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 5-bromo-2-cyclopropyliodobenzene (5.67 g, 0.018 mol) in anhydrous tetrahydrofuran (32 ml) at −78° C. is added isopropylmagnesium chloride (9.5 ml, 0.019 mol, 2M solution in THF) at such a rate as to maintain a temperature below −60° C. Once addition is complete the reaction mixture is stirred for 20 minutes at this temperature and then allowed to warm to room temperature and stir for an additional 2 hours. The solution is then cooled again to −78° C. and triisopropylborate (8.3 ml, 0.036 mol) is added dropwise. After stirring at this temperature for 10 minutes the solution is allowed to warm to room temperature and stir for an additional 2 hours. After quenching with 2M aqueous hydrochloric acid (20 ml) the reaction mixture is diluted with distilled water then extracted with ethyl acetate (×3). Organic fractions are combined, washed with distilled water and brine, then dried over magnesium sulfate and concentrated in vacuo. The crude solid is azeotroped with toluene (×3) then triturated with isohexane to afford 5-bromo-2-cyclopropylphenyl boronic acid as a cream solid.
Name
5-bromo-2-cyclopropyliodobenzene
Quantity
5.67 g
Type
reactant
Reaction Step One
Quantity
9.5 mL
Type
reactant
Reaction Step One
Quantity
32 mL
Type
solvent
Reaction Step One
Quantity
8.3 mL
Type
reactant
Reaction Step Two

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